2-((4-ethoxyphenyl)amino)-N-(4-sulfamoylphenyl)thiazole-4-carboxamide

• IUPAC Name: 2-(4-ethoxyanilino)-N-(4-sulfamoylphenyl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C18H18N4O4S2/c1-2-26-14-7-3-13(4-8-14)21-18-22-16(11-27-18)17(23)20-12-5-9-15(10-6-12)28(19,24)25/h3-11H,2H2,1H3,(H,20,23)(H,21,22)(H2,19,24,25)
• InChI Key: CIBGCRUOWQPDJM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC2=NC(=CS2)C(=O)NC3=CC=C(C=C3)S(=O)(=O)N
• Molecular Formula: C18H18N4O4S2
• Molecular Weight: 418.5 g/mol

Description

2-((4-ethoxyphenyl)amino)-N-(4-sulfamoylphenyl)thiazole-4-carboxamide is a chemical compound that has been extensively studied in scientific research due to its potential applications in various fields. It is commonly referred to as EATS or EATSC.

Scientific Research Applications

Sulfonamides and Thiazole Derivatives in Scientific Research

Sulfonamides as Therapeutic Agents

Sulfonamides, characterized by the sulfamoyl functional group, are a cornerstone in medicinal chemistry due to their broad spectrum of biological activities. They are incorporated into various drugs, including diuretics, carbonic anhydrase inhibitors, antiepileptics, and antipsychotic medications. Research into novel sulfonamides has led to the development of drugs with significant antitumor activity, highlighting the continued importance of this functional group in drug discovery and development (Carta, Scozzafava, & Supuran, 2012).

Thiazole-Based Compounds in Medicinal Chemistry

Thiazole, a heterocyclic compound containing sulfur and nitrogen, is another crucial scaffold in medicinal chemistry. It has been found to possess a wide array of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The versatility of the thiazole ring allows for the synthesis of compounds with diverse therapeutic actions. Research into thiazole derivatives continues to expand, with recent studies exploring their potential as kinase inhibitors, highlighting their role in the development of new pharmacophores (Rosales-Hernández et al., 2022).

Photocatalytic Applications

Compounds featuring thiazole and sulfonamide groups have also been explored for their potential in photocatalytic applications. These compounds can undergo various interactions with light, leading to their use in cleaner technologies for environmental remediation. Specifically, the photocatalytic degradation of pollutants using thiazole-based compounds offers a promising avenue for the treatment of water contaminated with organic pollutants, demonstrating the environmental applications of these compounds (Prasannamedha & Kumar, 2020).